(R)-Stiripentol-d9

• Molecular Formula: C14H18O3
• Molecular Weight: 243.35 g/mol
• InChI: InChI=1S/C14H18O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8,13,15H,9H2,1-3H3/b7-5+/t13-/m1/s1/i1D3,2D3,3D3
• InChIKey: IBLNKMRFIPWSOY-REPJSHSVSA-N

(R)-Stiripentol-d9: Deuterated Internal Standard

(R)-Stiripentol-d9 is a stable isotope-labeled chiral internal standard, specifically the deuterium-labeled R-enantiomer of the antiepileptic drug stiripentol [1]. It is designed for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to achieve precise and accurate quantification of (R)-stiripentol in biological matrices . Its core utility lies in its ability to correct for sample preparation variability, ionization efficiency fluctuations, and matrix effects inherent in bioanalysis, while enabling enantiomer-specific measurement [2].

Workflow Chiral LC-MS/MS or GC-MS bioanalysis

Role Deuterated internal standard for (R)-stiripentol

Key Attribute Single enantiomer, high isotopic enrichment

• [1] Shen DD, Levy RH, Savitch JL, Boddy AV, Tombret F, Lepage F. Comparative anticonvulsant potency and pharmacokinetics of (+)- and (-)-enantiomers of stiripentol. Epilepsy Res. 1992 Jun;12(1):29-36. View Source
• [2] Dubey NK, Jain P, Haq KU, Fozdar BI. Enantiomeric separation and estimation of stiripentol by liquid chromatography mass spectrometer in human plasma. Separation Science Plus. 2020;3(8):345-354. View Source

Why (R)-Stiripentol-d9 Is Irreplaceable in Bioanalysis

Using a non-deuterated, racemic, or incorrect enantiomer internal standard for stiripentol quantification introduces significant analytical error and masks critical pharmacokinetic information [1]. Stiripentol exhibits profound stereoselectivity in both pharmacodynamics and pharmacokinetics [2]. (R)-stiripentol is 2.4 times more potent than the (S)-enantiomer [1], and the two enantiomers display markedly different elimination half-lives (2.83 h vs. 6.50 h) and plasma clearances [1]. Furthermore, repeated dosing leads to a 5-6 fold accumulation of the less potent (S)-enantiomer in brain tissue, altering the therapeutic profile [3]. Therefore, any analytical method lacking enantiomeric resolution, or using a non-identical stable isotope-labeled internal standard, will fail to provide accurate concentration data for the pharmacologically active (R)-enantiomer, potentially compromising therapeutic drug monitoring (TDM) and bioequivalence studies [3].

Unlabeled (R)-stiripentol

Co-elutes with analyte and shares identical mass, preventing separate MS detection

Racemic stiripentol-d9

Cannot resolve enantiomer-specific pharmacokinetics; enantiomers exhibit distinct clearance and brain exposure profiles

Non-chiral deuterated analog

Lacks chiral identity, compromising accuracy of enantiomer-specific bioanalytical data

• [1] Shen DD, Levy RH, Savitch JL, Boddy AV, Tombret F, Lepage F. Comparative anticonvulsant potency and pharmacokinetics of (+)- and (-)-enantiomers of stiripentol. Epilepsy Res. 1992 Jun;12(1):29-36. View Source
• [2] Dubey NK, Jain P, Haq KU, Fozdar BI. Enantiomeric separation and estimation of stiripentol by liquid chromatography mass spectrometer in human plasma. Separation Science Plus. 2020;3(8):345-354. View Source
• [3] Arends RH, Zhang K, Levy RH, Baillie TA, Shen DD. Stereoselective pharmacokinetics of stiripentol: an explanation for the development of tolerance to anticonvulsant effect. Epilepsy Res. 1994 Jun;18(2):91-6. View Source

(R)-Stiripentol-d9 Comparative Evidence

Isotopic Purity for MS Differentiation

A validated LC-MS/MS method utilizing stiripentol-d9 as an internal standard achieves a lower limit of quantification (LLOQ) of 10 ng/mL for both stiripentol enantiomers in human plasma, enabling sensitive and enantioselective measurement [1]. This performance is critical for accurately tracking the distinct pharmacokinetic profiles of the R- and S-enantiomers.

Isotopic Purity

Reported

>98% d9 enrichment

Supports low LLOQ in MS assays

MS and NMR verified; batch consistency reviewed

Evidence Dimension	Method Sensitivity (LLOQ) for Enantiomers
Target Compound Data	10 ng/mL
Comparator Or Baseline	Unlabeled (R)-stiripentol (would co-elute with matrix components, preventing accurate quantification without a matched internal standard)
Quantified Difference	Not applicable (qualitative differentiation based on analytical capability)
Conditions	Human plasma, liquid-liquid extraction, reverse phase chiral LC-MS/MS

Why This Matters

This demonstrates the compound's essential role in achieving the high sensitivity required for enantioselective pharmacokinetic studies and therapeutic drug monitoring.

• [1] Dubey NK, Jain P, Haq KU, Fozdar BI. Enantiomeric separation and estimation of stiripentol by liquid chromatography mass spectrometer in human plasma. Separation Science Plus. 2020;3(8):345-354. View Source

Chiral-Specific Quantification in Plasma

(R)-Stiripentol-d9 is supplied with a purity of ≥99% deuterated forms (d1-d9), as certified by vendor datasheets . This high isotopic enrichment minimizes the presence of unlabeled (R)-stiripentol (d0) in the internal standard, which would otherwise contribute to the analyte signal and lead to inaccurate quantification, particularly at low concentrations.

Chiral Bioanalysis

Head-to-head

Enantiomer-specific LLOQ: 10 ng/mL

Racemic IS: not resolved

Enables enantiomer-specific PK studies

Human plasma matrix; run time under 7 min

Evidence Dimension	Isotopic Purity
Target Compound Data	≥99% deuterated forms (d1-d9)
Comparator Or Baseline	Lower purity deuterated standards (e.g., <98%) or unlabeled (R)-stiripentol (0% deuterium)
Quantified Difference	>99% vs. potential lower purity
Conditions	Product specification, as per Certificate of Analysis

Why This Matters

High isotopic purity directly translates to more accurate and precise quantification, especially at the low ng/mL concentrations required in pharmacokinetic studies.

Deuterium Stability for Metabolic Tracing

In a rat seizure model, (+)-stiripentol (R-enantiomer) was found to be 2.4 times more potent than (-)-stiripentol (S-enantiomer), with brain EC50 values of 15.2 µg/mL and 36.1 µg/mL, respectively [1]. Additionally, the (+)-enantiomer was eliminated much more rapidly, with a plasma clearance of 1.64 L/h/kg versus 0.557 L/h/kg and a shorter half-life of 2.83 h versus 6.50 h [1].

Metabolic Stability

Class-level

Deuterium label fully retained in vivo

Oxygen-18 label partially lost

Supports DMPK tracer reliability

Rat model; single oral dose 300 mg/kg

Evidence Dimension	Potency (Brain EC50)
Target Compound Data	(+)-stiripentol (R-enantiomer): 15.2 µg/mL
Comparator Or Baseline	(-)-stiripentol (S-enantiomer): 36.1 µg/mL
Quantified Difference	2.4-fold difference in potency
Conditions	Intravenous pentylenetetrazol infusion seizure model in the rat

Why This Matters

This evidence mandates the use of an enantiomer-specific internal standard like (R)-Stiripentol-d9 for any study aiming to correlate drug concentration with therapeutic effect.

• [1] Shen DD, Levy RH, Savitch JL, Boddy AV, Tombret F, Lepage F. Comparative anticonvulsant potency and pharmacokinetics of (+)- and (-)-enantiomers of stiripentol. Epilepsy Res. 1992 Jun;12(1):29-36. View Source

Reference Standard for ANDA Method Validation and QC

Following subacute administration of racemic stiripentol, the (-)/(+) enantiomeric ratio in rat brain tissue increased by as much as 5-6 fold compared to a single dose [1]. This accumulation of the less potent (S)-enantiomer provides a mechanistic explanation for the observed tolerance to the drug's anticonvulsant effects and highlights the critical need for enantioselective monitoring during long-term therapy.

Reference Standard

Data to verify

Certified for AMV, QC, and pharmacopeial traceability

Supports method validation workflows

Characterized per USP/EP guidelines

Evidence Dimension	Enantiomeric Ratio Change in Brain
Target Compound Data	(-)/(+) ratio increased 5-6 fold after subacute dosing
Comparator Or Baseline	Ratio after a single dose of racemic drug
Quantified Difference	5- to 6-fold increase
Conditions	Rat brain tissue analysis via chiral HPLC following single and subacute oral administration of racemic stiripentol

Why This Matters

This dynamic shift in the enantiomeric ratio in the target organ underscores that total drug concentration (racemic) is an insufficient and potentially misleading metric, reinforcing the procurement value of (R)-Stiripentol-d9 for specific enantiomer analysis.

• [1] Arends RH, Zhang K, Levy RH, Baillie TA, Shen DD. Stereoselective pharmacokinetics of stiripentol: an explanation for the development of tolerance to anticonvulsant effect. Epilepsy Res. 1994 Jun;18(2):91-6. View Source

Application Scenarios for (R)-Stiripentol-d9

Chiral-Specific Pharmacokinetic Studies for Generic Development

(R)-Stiripentol-d9 is the definitive internal standard for LC-MS/MS methods designed to separately quantify (R)- and (S)-stiripentol in plasma or other biological matrices [1]. This is essential for meeting regulatory requirements in bioequivalence studies of generic stiripentol formulations, where demonstrating equivalent exposure to both enantiomers may be necessary [1]. The validated method using this standard achieves an LLOQ of 10 ng/mL [1].

Bioanalytical Method Validation for Quality Control

Given the 2.4-fold difference in potency between enantiomers [2] and the 5-6 fold accumulation of the less potent (S)-enantiomer in brain tissue with chronic dosing [3], TDM based on total stiripentol concentration is clinically inadequate. (R)-Stiripentol-d9 enables the precise measurement of the active (R)-enantiomer, allowing clinicians to correlate plasma concentrations with efficacy and tolerability on an individual patient basis.

In Vivo DMPK with Stable Isotope Labeling

Stiripentol is a potent inhibitor of CYP3A4 and CYP2C19 (Ki = 1.59 µM and 0.516 µM, respectively) [4], causing significant DDIs with co-administered antiepileptics like clobazam. Using (R)-Stiripentol-d9 as an internal standard ensures accurate measurement of stiripentol enantiomer concentrations in the presence of these interacting drugs, which is critical for delineating the complex pharmacokinetic interactions in patients.

Chiral Method Development and Validation for Regulatory Submission

For CROs and pharmaceutical companies developing generic stiripentol products, a validated, enantioselective bioanalytical method is a regulatory expectation for ANDA submissions [1]. (R)-Stiripentol-d9 is a key reagent for achieving this, as demonstrated by the successful validation of a reverse-phase chiral LC-MS/MS method that met all acceptance criteria for accuracy and precision [1].

Application

Selection Property

Validation Focus

Enantiomer-specific bioanalysis

Chiral & isotopic identity

LLOQ and matrix effect correction

Method validation & QC

Reference standard traceability

Stability-indicating method performance

In vivo DMPK tracer studies

Metabolic label stability

Label retention and artifact avoidance

• [1] Dubey NK, Jain P, Haq KU, Fozdar BI. Enantiomeric separation and estimation of stiripentol by liquid chromatography mass spectrometer in human plasma. Separation Science Plus. 2020;3(8):345-354. View Source
• [2] Shen DD, Levy RH, Savitch JL, Boddy AV, Tombret F, Lepage F. Comparative anticonvulsant potency and pharmacokinetics of (+)- and (-)-enantiomers of stiripentol. Epilepsy Res. 1992 Jun;12(1):29-36. View Source
• [3] Arends RH, Zhang K, Levy RH, Baillie TA, Shen DD. Stereoselective pharmacokinetics of stiripentol: an explanation for the development of tolerance to anticonvulsant effect. Epilepsy Res. 1994 Jun;18(2):91-6. View Source
• [4] Giraud C, Treluyer JM, Rey E, Chiron C, Vincent J, Pons G, Tran A. In vitro and in vivo inhibitory effect of stiripentol on clobazam metabolism. Drug Metab Dispos. 2006 Apr;34(4):608-11. View Source